Cas no 944897-24-9 (Methyl 4,5,6,7-tetrahydrooxazolo[4,5-C]pyridine-2-carboxylate)

• Product Name: Methyl 4,5,6,7-tetrahydrooxazolo[4,5-C]pyridine-2-carboxylate
• CAS No: 944897-24-9
• MF: C₈H₁₀N₂O₃
• MW: 182.176601886749
• CID: 2818003
• Update Time: 2023-08-07

Methyl 4,5,6,7-tetrahydrooxazolo[4,5-C]pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• METHYL 4,5,6,7-TETRAHYDROOXAZOLO[4,5-C]PYRIDINE-2-CARBOXYLATE
• AB61495
• METHYL 4H,5H,6H,7H-[1,3]OXAZOLO[4,5-C]PYRIDINE-2-CARBOXYLATE
• Methyl 4,5,6,7-tetrahydrooxazolo[4,5-C]pyridine-2-carboxylate

• Inchi： 1S/C8H10N2O3/c1-12-8(11)7-10-5-4-9-3-2-6(5)13-7/h9H,2-4H2,1H3
• InChI Key： RRYIFBBHIAAHKY-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OC)=NC2CNCCC1=2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 210
• XLogP3: 0
• Topological Polar Surface Area: 64.4